Cas no 1261790-85-5 (3-Chloro-5'-iodo-2'-(trifluoromethoxy)propiophenone)

• Product Name: 3-Chloro-5'-iodo-2'-(trifluoromethoxy)propiophenone
• CAS No: 1261790-85-5
• MF: C₁₀H₇ClF₃IO₂
• MW: 378.514065027237
• CID: 4965434
• Update Time: 2025-09-28

3-Chloro-5'-iodo-2'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5'-iodo-2'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C10H7ClF3IO2/c11-4-3-8(16)7-5-6(15)1-2-9(7)17-10(12,13)14/h1-2,5H,3-4H2
• InChI Key： CNORNIZSWJUZDV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1)C(CCCl)=O)OC(F)(F)F

Computed Properties

• Exact Mass: 377.91314 g/mol
• Monoisotopic Mass: 377.91314 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3
• Molecular Weight: 378.51

Additional information on 3-Chloro-5'-iodo-2'-(trifluoromethoxy)propiophenone

3-Chloro-5'-iodo-2'-(trifluoromethoxy)propiophenone: A Comprehensive Overview

The compound with CAS No. 1261790-85-5, commonly referred to as 3-Chloro-5'-iodo-2'-(trifluoromethoxy)propiophenone, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a trifluoromethoxy group, an iodine atom, and a chlorine atom, along with a propiophenone moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the compound, making it a subject of interest in both academic and industrial research.

3-Chloro-5'-iodo-2'-(trifluoromethoxy)propiophenone has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a precursor in the synthesis of bioactive molecules, particularly those targeting complex biological systems. The trifluoromethoxy group is known for its electron-withdrawing properties, which can enhance the stability and bioavailability of the compound. Additionally, the presence of iodine and chlorine atoms provides opportunities for further functionalization, enabling researchers to explore diverse chemical transformations.

In terms of synthesis, 3-Chloro-5'-iodo-2'-(trifluoromethoxy)propiophenone is typically prepared through multi-step organic reactions involving electrophilic substitution, nucleophilic aromatic substitution, and coupling reactions. The use of palladium catalysts in cross-coupling reactions has proven to be particularly effective in constructing the desired molecular framework. These methods not only ensure high yields but also allow for precise control over the stereochemistry and regioselectivity of the product.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties and reactivity of 3-Chloro-5'-iodo-2'-(trifluoromethoxy)propiophenone. Quantum mechanical calculations have revealed that the compound exhibits a high degree of conjugation due to the extended aromatic system, which influences its optical and electronic properties. This understanding has facilitated the design of novel materials based on this compound, including organic semiconductors and light-emitting diodes (OLEDs), where its unique electronic characteristics are highly desirable.

The application of 3-Chloro-5'-iodo-2'-(trifluoromethoxy)propiophenone extends beyond traditional chemical synthesis. It has been utilized as a building block in the development of advanced polymers and nanoparticles. For instance, researchers have explored its use in creating stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as temperature or pH levels. These materials hold promise for applications in drug delivery systems and smart packaging technologies.

Moreover, 3-Chloro-5'-iodo-2'-(trifluoromethoxy)propiophenone has gained attention in agrochemical research due to its potential as an herbicide or fungicide. Studies have demonstrated that the compound exhibits selective toxicity towards certain plant pathogens while maintaining low toxicity to non-target organisms. This property makes it a candidate for developing eco-friendly agricultural chemicals that align with sustainable farming practices.

In conclusion, 3-Chloro-5'-iodo-2'-(trifluoromethoxy)propiophenone (CAS No. 1261790-85-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, material science, and agrochemical development. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in advancing technological innovations and addressing global challenges.